Cas no 1708179-35-4 (4-(3-Chloro-phenyl)-5-methanesulfonyl-pyrimidin-2-ylamine)

• Product Name: 4-(3-Chloro-phenyl)-5-methanesulfonyl-pyrimidin-2-ylamine
• CAS No: 1708179-35-4
• MF: C₁₁H₁₀ClN₃O₂S
• MW: 283.733999729156
• CID: 5171718
• Update Time: 2025-06-22

4-(3-Chloro-phenyl)-5-methanesulfonyl-pyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-phenyl)-5-methanesulfonyl-pyrimidin-2-ylamine
• 2-Pyrimidinamine, 4-(3-chlorophenyl)-5-(methylsulfonyl)-

• Inchi： 1S/C11H10ClN3O2S/c1-18(16,17)9-6-14-11(13)15-10(9)7-3-2-4-8(12)5-7/h2-6H,1H3,(H2,13,14,15)
• InChI Key： LCAIBAMZKVAULB-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(S(C)(=O)=O)C(C2=CC=CC(Cl)=C2)=N1

Additional information on 4-(3-Chloro-phenyl)-5-methanesulfonyl-pyrimidin-2-ylamine

4-(3-Chloro-phenyl)-5-methanesulfonyl-pyrimidin-2-ylamine: A Comprehensive Overview

The compound with CAS No. 1708179-35-4, known as 4-(3-Chloro-phenyl)-5-methanesulfonyl-pyrimidin-2-ylamine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound, and incorporates a methanesulfonyl group and a chlorophenyl substituent. The combination of these functional groups imparts unique chemical properties, making it a valuable compound for various applications.

Pyrimidine derivatives have long been studied for their potential in drug discovery, particularly in the development of antiviral and anticancer agents. The methanesulfonyl group attached to the pyrimidine ring enhances the compound's stability and bioavailability, while the chlorophenyl substituent introduces electronic effects that can modulate the molecule's interaction with biological targets. Recent studies have highlighted the role of such substituents in improving the pharmacokinetic profiles of drugs, making this compound a promising candidate for further research.

One of the most notable aspects of 4-(3-Chloro-phenyl)-5-methanesulfonyl-pyrimidin-2-ylamine is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties, allowing for optimization of drug candidates. This property has been leveraged in the design of novel inhibitors for enzyme targets, such as kinases and proteases, which are implicated in various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound towards specific biological targets. For instance, molecular docking studies have revealed that the methanesulfonyl group plays a critical role in stabilizing interactions within enzyme active sites. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of the molecule, elucidating its reactivity and potential for participation in various chemical reactions.

The synthesis of 4-(3-Chloro-phenyl)-5-methanesulfonyl-pyrimidin-2-ylamine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrimidine ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields, showcasing the efficiency of modern synthetic techniques.

In terms of applications, this compound has been explored as a potential lead molecule in drug discovery programs targeting infectious diseases and cancer. Its ability to inhibit key enzymes involved in viral replication and tumor progression has been demonstrated in vitro and in preclinical models. Additionally, its structural versatility allows for further modification to enhance potency and reduce off-target effects.

From an environmental perspective, understanding the degradation pathways and ecological impact of 4-(3-Chloro-phenyl)-5-methanesulfonyl-pyrimidin-2-ylamine is crucial for its sustainable use. Recent studies have focused on evaluating its biodegradability under various conditions, with promising results indicating that it undergoes rapid breakdown under aerobic conditions. This aligns with global efforts to develop eco-friendly chemical compounds that minimize environmental footprint.

In conclusion, 4-(3-Chloro-phenyl)-5-methanesulfonyl-pyrimidin-2-ylamine stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with advancements in synthetic methods and computational modeling, positions it as a valuable tool for addressing pressing challenges in medicine and beyond.